Cas no 862789-32-0 (2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one)

2-({3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a dihydropyrimidinone moiety via a sulfanyl bridge. This structure imparts potential biological activity, particularly in medicinal chemistry, where such scaffolds are known for their pharmacological properties. The presence of the 4-chlorophenyl group enhances lipophilicity, potentially improving membrane permeability. The compound’s rigid oxadiazole ring contributes to metabolic stability, while the dihydropyrimidinone unit offers versatility for further derivatization. Its well-defined molecular architecture makes it a candidate for drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Suitable for research applications requiring structurally complex intermediates.
2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one structure
862789-32-0 structure
Product Name:2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one
CAS No:862789-32-0
MF:C15H13ClN4O2S
MW:348.807320356369
CID:5421914
Update Time:2025-05-30

2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone, 2-[[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-5,6-dimethyl-
    • 2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one
    • Inchi: 1S/C15H13ClN4O2S/c1-8-9(2)17-15(19-14(8)21)23-7-12-18-13(20-22-12)10-3-5-11(16)6-4-10/h3-6H,7H2,1-2H3,(H,17,19,21)
    • InChI Key: MXUVICJNYKEJHE-UHFFFAOYSA-N
    • SMILES: C1(SCC2ON=C(C3=CC=C(Cl)C=C3)N=2)=NC(C)=C(C)C(=O)N1

2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one Pricemore >>

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2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one Related Literature

Additional information on 2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 862789-32-0)

2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 862789-32-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, featuring both oxadiazole and dihydropyrimidinone moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique molecular architecture and functional groups.

The oxadiazole ring in this compound is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This structural feature is often associated with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-chlorophenyl group further enhances its bioactivity, as chlorinated aromatic compounds are frequently used in drug design to improve metabolic stability and target binding affinity. The dihydropyrimidinone moiety, on the other hand, is a well-known scaffold in medicinal chemistry, often found in compounds with antihypertensive, antiviral, and antidiabetic effects.

One of the most frequently searched questions about 2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one relates to its synthesis. The compound is typically prepared through multi-step organic reactions, including the condensation of appropriate precursors under controlled conditions. Researchers often optimize the reaction parameters to achieve high yields and purity, which are critical for its subsequent applications. The sulfanyl linker in the molecule adds another layer of complexity, as it can influence the compound's solubility and reactivity.

In recent years, there has been growing interest in the potential pharmaceutical applications of 2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for the development of new anti-inflammatory drugs. Additionally, its heterocyclic structure aligns with current trends in drug discovery, where researchers are increasingly focusing on small molecules with multiple bioactive rings.

Another area of interest is the compound's potential role in agrochemicals. The oxadiazole and dihydropyrimidinone motifs are known to interact with biological targets in pests and pathogens, which could lead to the development of novel pesticides or fungicides. Given the global demand for sustainable agricultural solutions, this compound may find applications in crop protection formulations. However, further studies are needed to evaluate its efficacy and environmental impact.

From a commercial perspective, 2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one is primarily supplied by specialized chemical manufacturers and research institutions. Its CAS No. 862789-32-0 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound is typically available in small quantities for research purposes, with prices varying based on purity and supplier. Researchers are advised to verify the specifications and handling guidelines before use.

In conclusion, 2-({3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl}sulfanyl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one represents a promising candidate for both pharmaceutical and agrochemical applications. Its unique heterocyclic structure and functional groups make it a subject of ongoing research, with potential breakthroughs in drug discovery and crop protection. As scientific understanding of this compound deepens, its commercial and therapeutic value is expected to grow, aligning with the broader trends in small molecule research and sustainable chemistry.

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